4-Cyclopropylsulfonyl-2-(4-ethylphenyl)morpholine

• IUPAC Name: 4-cyclopropylsulfonyl-2-(4-ethylphenyl)morpholine
• InChI: InChI=1S/C15H21NO3S/c1-2-12-3-5-13(6-4-12)15-11-16(9-10-19-15)20(17,18)14-7-8-14/h3-6,14-15H,2,7-11H2,1H3
• InChI Key: QNGUXPAMTWWSDV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2CN(CCO2)S(=O)(=O)C3CC3
• Molecular Formula: C15H21NO3S
• Molecular Weight: 295.4 g/mol

Description

4-Cyclopropylsulfonyl-2-(4-ethylphenyl)morpholine is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as CESM or CP-472555 and is a member of the morpholine family of compounds.

Mechanism of Action

The mechanism of action of CESM is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This inhibition leads to a decrease in the growth and proliferation of cancer cells, as well as a decrease in the symptoms of neurological disorders.
Biochemical and Physiological Effects:
CESM has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that CESM can inhibit the activity of certain enzymes and proteins, leading to a decrease in cell growth and proliferation. In vivo studies have shown that CESM can inhibit the growth of tumors and reduce the symptoms of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using CESM in lab experiments is its ability to inhibit the growth of cancer cells and reduce the symptoms of neurological disorders. This makes it a promising candidate for further research in these areas. However, one limitation of using CESM in lab experiments is its potential toxicity. Further research is needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on CESM. One area of interest is in the development of new drugs for the treatment of cancer and neurological disorders. Further research is needed to determine the optimal dosage and potential side effects of CESM in humans. Additionally, research is needed to determine the potential applications of CESM in other scientific research fields, such as drug discovery and development.

Synthesis Methods

The synthesis of 4-Cyclopropylsulfonyl-2-(4-ethylphenyl)morpholine involves the reaction of 4-ethylphenylmagnesium bromide with cyclopropylsulfonyl chloride, followed by the addition of morpholine. This method has been shown to produce high yields of the compound and is relatively simple to perform.

Scientific Research Applications

CESM has been shown to have potential applications in a variety of scientific research fields. One area of interest is in the development of new drugs for the treatment of cancer. CESM has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research. Additionally, CESM has been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.